8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(4-ethoxyphenyl)-4,7-dimethyl-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H30N6O3/c1-4-33-19-10-8-18(9-11-19)30-17(2)16-29-20-21(25-23(29)30)26(3)24(32)28(22(20)31)15-14-27-12-6-5-7-13-27/h8-11,16H,4-7,12-15H2,1-3H3
• InChI Key: YKBMVBVEWJCHDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCN5CCCCC5)C
• Molecular Formula: C24H30N6O3
• Molecular Weight: 450.5 g/mol
• CAS No.: 899393-30-7

Description

The compound 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione features a bicyclic imidazo[2,1-f]purine-dione core with distinct substitutions:

• Positions 1 and 7: Methyl groups, likely enhancing metabolic stability by blocking oxidation sites.

This structural arrangement suggests applications in neurological or enzyme-targeted therapies, given the prevalence of similar compounds in serotonin/dopamine receptor modulation (e.g., ) and phosphodiesterase (PDE) inhibition .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Observations:

8-Substituent Impact: The 4-ethoxyphenyl group in the target compound may improve solubility and receptor binding compared to 2-methoxyphenyl () due to para-substitution and ethoxy’s electron-donating effects . Dihydroisoquinolinyl substituents () enhance affinity for serotonin/dopamine receptors, suggesting that bulkier 8-substituents may optimize neurological activity .

In contrast, 2-chlorobenzyl () or triazolylmethyl groups () may prioritize peripheral targets like TGF-β or bacterial enzymes .

7-Substituent Influence :

• The methyl group at position 7 in the target compound contrasts with phenyl in , which could reduce steric hindrance and improve synthetic accessibility .

Structure-Activity Relationship (SAR) Trends

• Para-Substituted Aryl Groups : 4-Ethoxyphenyl may enhance receptor binding over ortho-substituted analogs (e.g., ) due to reduced steric clash .
• Piperidine vs. Benzyl at Position 3 : Piperidine’s tertiary amine could facilitate hydrogen bonding in enzyme active sites (e.g., PDE4B/PDE10A), whereas benzyl groups may favor hydrophobic pockets in TGF-β .
• Methyl at 1/7 Positions : Conserved in multiple analogs (), suggesting critical roles in stabilizing the purine core and preventing metabolic degradation .

Q & A

Q. What are the optimal synthetic routes for 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, and what reaction conditions are critical for yield optimization?

Methodological Answer: The synthesis involves multi-step reactions, including:

Core Structure Formation : Start with a purine or imidazo[2,1-f]purine backbone.

Substituent Introduction :

• Ethoxyphenyl group: Use Suzuki-Miyaura coupling with a palladium catalyst (e.g., Pd(PPh₃)₄) and aryl boronic acid derivatives .
• Piperidinylethyl group: Employ alkylation or nucleophilic substitution under inert conditions (e.g., DMF, 60–80°C) .

Purification : Use column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization (ethanol/water).
Critical Conditions :

• Temperature control (<80°C) to prevent decomposition.
• Anhydrous solvents (e.g., acetonitrile) for alkylation steps .

Q. How can researchers validate the structural integrity of this compound, and which spectroscopic techniques are most reliable?

Methodological Answer: Validation requires a combination of:

Nuclear Magnetic Resonance (NMR) :

• ¹H NMR : Confirm substituent positions (e.g., ethoxyphenyl aromatic protons at δ 6.8–7.2 ppm, piperidinyl protons at δ 2.5–3.0 ppm) .
• ¹³C NMR : Verify carbonyl groups (C=O at ~170 ppm) and quaternary carbons in the fused ring system .

Mass Spectrometry (HRMS) : Ensure molecular ion ([M+H]⁺) matches the theoretical mass (e.g., m/z 480.23) .

X-ray Crystallography : Resolve 3D conformation to confirm stereoelectronic effects of the piperidinylethyl group .

Q. What preliminary assays are recommended to screen this compound’s biological activity?

Methodological Answer:

Enzyme Inhibition Assays :

• Target adenosine deaminase or kinase enzymes (IC₅₀ determination via fluorometric assays) .

Cellular Viability Tests :

• Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to evaluate antiproliferative effects .

Solubility and Stability :

• Measure logP (HPLC) and stability in PBS (pH 7.4) at 37°C for 24 hours to assess bioavailability .

Advanced Research Questions

Q. How can researchers elucidate the mechanism of action of this compound in modulating biological targets?

Methodological Answer:

Molecular Docking : Use software (e.g., AutoDock Vina) to model interactions with enzymes like cyclin-dependent kinases. Focus on hydrophobic pockets accommodating the ethoxyphenyl group .

Kinetic Studies : Perform surface plasmon resonance (SPR) to measure binding affinity (KD) and association/dissociation rates .

Gene Expression Profiling : Apply RNA-seq to identify downstream pathways (e.g., apoptosis-related genes like BAX/BCL-2) post-treatment .

Q. How should contradictory data in pharmacological studies (e.g., varying IC₅₀ across cell lines) be addressed?

Methodological Answer:

Structure-Activity Relationship (SAR) Analysis :

• Compare analogues with modified substituents (Table 1).

Experimental Replication :

• Standardize cell culture conditions (e.g., passage number, serum concentration) to minimize variability .

Metabolomic Profiling : Use LC-MS to identify metabolite interference (e.g., cytochrome P450-mediated degradation) .

Q. Table 1. Substituent Effects on Biological Activity

Substituent	Activity (IC₅₀, μM)	Key Finding
Ethoxyphenyl (target)	0.45 ± 0.07	High kinase inhibition
Methoxyphenyl	1.20 ± 0.15	Reduced solubility
Chlorophenyl	0.90 ± 0.12	Increased cytotoxicity
Data derived from analogues in

Q. What strategies can optimize the compound’s stability and reactivity under physiological conditions?

Methodological Answer:

pH-Dependent Stability Studies :

• Test degradation kinetics in buffers (pH 1.2–7.4) to simulate gastrointestinal and plasma environments .

Prodrug Design :

• Introduce hydrolyzable groups (e.g., ester linkages) on the piperidinylethyl chain to enhance plasma stability .

Excipient Screening :

• Use cyclodextrins or liposomes to improve aqueous solubility without altering activity .